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Compound of Interest

Compound Name: 4-Phenanthrenamine

Cat. No.: B146288 Get Quote

Disclaimer: Direct toxicological data for 4-Phenanthrenamine is limited in publicly available

literature. Therefore, this document compiles information on the parent compound,

phenanthrene, and structurally related aminophenanthrenes and other amino-polycyclic

aromatic hydrocarbons (amino-PAHs) to provide a comprehensive overview of the potential

toxicological profile. All data derived from related compounds are explicitly noted.

Executive Summary
4-Phenanthrenamine is an amino-substituted derivative of phenanthrene, a polycyclic

aromatic hydrocarbon (PAH). While specific toxicological data for the 4-amino isomer is scarce,

the toxicological profile is anticipated to be influenced by both the phenanthrene backbone and

the amino functional group. The parent compound, phenanthrene, is a known PAH that can

induce inflammation, oxidative stress, and apoptosis.[1] The addition of an amino group to

aromatic rings is often associated with increased toxicological concern, particularly regarding

genotoxicity and carcinogenicity, as seen with compounds like 4-aminobiphenyl.[2][3] Metabolic

activation of aromatic amines can lead to the formation of reactive intermediates capable of

binding to DNA and other macromolecules, initiating carcinogenic processes. This guide

summarizes the available toxicological information on phenanthrene and related amino-

aromatic compounds to build a predictive toxicological profile for 4-Phenanthrenamine.
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Property Value Reference

Chemical Name 4-Phenanthrenamine

Synonyms
4-Aminophenanthrene,

Phenanthren-4-amine
[4][5]

CAS Number 17423-48-2 [4][5]

Molecular Formula C₁₄H₁₁N

Molecular Weight 193.24 g/mol

Appearance

Not specified (Isomer 9-

Aminophenanthrene is a pink

or tan powder)

[6]

Toxicological Data
Quantitative toxicological data for 4-Phenanthrenamine is not readily available. The following

tables summarize data for the parent compound, phenanthrene, and a structurally related

isomer, 9-Aminophenanthrene, to provide an estimate of potential toxicity.

Acute Toxicity
No direct data available for 4-Phenanthrenamine.

Table 1: Acute Toxicity Data for Related Compounds

Compound Test Organism
Route of
Administration

Toxicity Value
(LD₅₀)

Reference

9-

Aminophenanthr

ene

Rat Not specified
2.2764 mol/kg

(Predicted)
[7]

Genotoxicity and Mutagenicity
No direct data available for 4-Phenanthrenamine.
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Phenanthrene itself has shown mixed results in genotoxicity assays, being weakly positive in

some bacterial mutagenicity studies.[8] However, aromatic amines as a class are frequently

genotoxic. For instance, 4-aminobiphenyl is a known genotoxic agent.[2] It is plausible that 4-
Phenanthrenamine, upon metabolic activation, could exhibit mutagenic properties.

Table 2: Genotoxicity Data for Related Compounds

Compound Assay
Test
System

Metabolic
Activation
(S9)

Result Reference

Phenanthren

e
Ames Test

Salmonella

typhimurium
With

Weakly

Positive
[8]

4-

Aminobiphen

yl

Ames Test

Salmonella

typhimurium

TA102

With Mutagenic [9]

Benzophenon

e-6
Ames Test

S.

typhimurium

TA97, TA98,

TA100,

TA102

With and

Without
Mutagenic [10]

Benzophenon

e-8
Ames Test

S.

typhimurium

TA97, TA98,

TA100,

TA102

With and

Without
Mutagenic [10]

4-

Methylbenzyli

dene

camphor

Ames Test

S.

typhimurium

TA97, TA98,

TA100,

TA102

With and

Without
Mutagenic [10]

Cytotoxicity
No direct data available for 4-Phenanthrenamine.
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Various derivatives of phenanthrene have demonstrated significant cytotoxic activity against

human cancer cell lines.[1]

Table 3: Cytotoxicity Data for Phenanthrene Derivatives

Compound Cell Line IC₅₀ Reference

3-methoxy-1,4-

phenanthrenequinone

s

Various human cancer

cell lines
0.08-1.66 µg/mL [1]

6-Methoxycoelonin Melanoma cells 2.59 ± 0.11 µM [1]

Carcinogenicity
No direct data available for 4-Phenanthrenamine.

The International Agency for Research on Cancer (IARC) has classified phenanthrene as

Group 3, "not classifiable as to its carcinogenicity to humans."[11] However, many amino-PAHs

are known carcinogens. For example, 4-aminobiphenyl is classified as a Group 1 carcinogen

by IARC, meaning it is carcinogenic to humans.[3]

Experimental Protocols
Detailed experimental protocols for 4-Phenanthrenamine are not available. The following are

standard methodologies for key toxicological assays relevant to this class of compounds.

Ames Test (Bacterial Reverse Mutation Assay)
This test is used to assess the mutagenic potential of a chemical.

Test Strains:Salmonella typhimurium strains (e.g., TA97, TA98, TA100, TA102) that are

histidine-dependent are used.

Metabolic Activation: The test is performed with and without a mammalian metabolic

activation system (S9 fraction from rat liver) to mimic metabolism in mammals.
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Procedure: The test compound, bacterial culture, and S9 mix (if used) are combined and

plated on a minimal agar medium lacking histidine.

Incubation: Plates are incubated for 48-72 hours.

Evaluation: The number of revertant colonies (colonies that have mutated to become

histidine-independent) is counted. A significant increase in revertant colonies compared to

the control indicates mutagenicity.[10]

MTT Assay (Cytotoxicity)
This colorimetric assay is used to measure cellular metabolic activity as an indicator of cell

viability, proliferation, and cytotoxicity.

Cell Culture: Adherent or suspension cells are cultured in a 96-well plate.

Compound Exposure: Cells are treated with various concentrations of the test compound for

a specified period (e.g., 24, 48, or 72 hours).

MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to

each well and incubated.

Formazan Solubilization: The resulting formazan crystals are dissolved in a solubilizing agent

(e.g., DMSO).

Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570

nm) using a plate reader. The absorbance is proportional to the number of viable cells.

Visualizations
Signaling Pathways and Experimental Workflows
The following diagrams illustrate a general workflow for toxicological assessment and a

putative metabolic activation pathway for an aminophenanthrene, based on known pathways

for other aromatic amines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. 4-AMINOBIPHENYL - Chemical Agents and Related Occupations - NCBI Bookshelf
[ncbi.nlm.nih.gov]

3. epa.gov [epa.gov]

4. Buy Online CAS Number 17423-48-2 - TRC - 4-Aminophenanthrene | LGC Standards
[lgcstandards.com]

5. CAS No.17423-48-2 | 4-Aminophenanthrene | chem960.com [m.chem960.com]

6. 9-Aminophenanthrene | C14H11N | CID 13695 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. go.drugbank.com [go.drugbank.com]

8. Phenanthrene (85-01-8) | Chemical Effects in Biological Systems [cebs.niehs.nih.gov]

9. researchgate.net [researchgate.net]

10. Mutagenicity evaluation to UV filters of benzophenone-6, benzophenone-8, and 4-
methylbenzylidene camphor by Ames test | PLOS One [journals.plos.org]

11. hhpprtv.ornl.gov [hhpprtv.ornl.gov]

To cite this document: BenchChem. [Toxicological Profile of 4-Phenanthrenamine: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146288#toxicological-profile-of-4-phenanthrenamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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